(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one

• IUPAC Name: (1E,4E)-1,5-bis(4-methylphenyl)penta-1,4-dien-3-one
• InChI: InChI=1S/C19H18O/c1-15-3-7-17(8-4-15)11-13-19(20)14-12-18-9-5-16(2)6-10-18/h3-14H,1-2H3/b13-11+,14-12+
• InChI Key: GPAAWNJDOIZWQD-PHEQNACWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)C=CC2=CC=C(C=C2)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=C(C=C2)C
• Molecular Formula: C19H18O
• Molecular Weight: 262.3 g/mol
• CAS RN: 621-98-7

Description

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one, also known as DPTPD, is a compound that has been studied extensively in the scientific community due to its wide range of applications. It is a derivative of the naturally occurring compound penta-1,4-dien-3-one and is used in a variety of research fields, including organic synthesis, medicinal chemistry, and biochemistry. DPTPD has been shown to be a useful tool in the study of the structure and reactivity of organic molecules. In addition, it has been used in the development of new drugs and the optimization of existing ones.

Scientific Research Applications

Nonlinear Optical Properties

(1E,4E)-1,5-Di-p-tolylpenta-1,4-dien-3-one (DTDO) has been studied for its nonlinear optical properties. It emits green light, indicating second harmonic generation (SHG), which is responsible for its nonlinear optical property. Various vibration patterns of DTDO have been investigated using Fourier transform infrared and Raman spectroscopy. Density functional theory (DFT) calculations have been used to derive its molecular geometry and vibrational patterns, indicating its potential in optical applications (Prasad et al., 2015).

Synthesis and Characterization of Derivatives

Research has been conducted on the synthesis of diversely functionalized unsymmetrical bis-aryl-α, β-unsaturated ketone derivatives related to this compound. Techniques like NMR, FT-IR, UV–Vis, and single-crystal X-ray diffraction have been used for characterization. The study also included insights into geometric parameters, nonlinear optical (NLO) properties, and molecular stability of these compounds (Khalid et al., 2020).

Facile Synthesis Applications

A base-promoted cyclocondensation approach involving (1E,4E)-1,5-diarylpenta-1,4-dien-3-ones with guanidine hydrochloride has been developed. This method facilitates the synthesis of pyrimidines, which have applications as analgesics, anti-inflammatory, and antitumor agents (Mallik et al., 2018).

Agricultural Applications

A study on 1,3,5-triazapenta-1,4-dienes, related to the chemical structure of this compound, discusses their use as pesticides. These compounds have shown effectiveness against certain agricultural pests (Harrison et al., 1973).

Kinetics and Chemical Reactivity Studies

Research on the kinetics of reduction of 1,5-diarylpenta-1,4-dien-3-ones, including compounds similar to DTDO, with sodium borohydride in propan-2-ol, provides insights into their reactivity and potential applications in synthetic chemistry (Cockerill & Rackham, 1972).

Catalysis and Synthesis

Studies involving palladium-catalyzed synthesis processes demonstrate the utility of dien-3-ones in regio- and stereoselective synthesis of dihalo-1,4-dienes, indicating their role in advanced organic synthesis (Chen et al., 2011).

Synthesis routes and methods

Procedure details

4-Methylbenzaldehyde (1aa, 1.50 ml, 12.7 mmol) and acetone (19, 0.47 ml, 6.4 mmol) were combined in ethanol (10 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (0.52 g, 13.0 mmol) and water (10 ml) was added and the mixture stirred for 1 hr at room temperature. The resulting precipitate was filtered and recrystallized from ethanol to give 1.30 g (78%) of a yellow solid: mp 174-176° C. [expected mp 171-172° C.]; 1H NMR: δ 2.37 (s, 6H), 7.02 (d, 2H, J=15.9 Hz), 7.20 (d, 4H, J=8.0 Hz), 7.50 (d, 4H, J=7.9 Hz), 7.70 (d, 2H, J=15.9 Hz); 13C NMR: δ 21.6, 124.6, 128.3, 129.6, 132.1, 140.8, 143.0, 188.9.